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Compound of Interest

Compound Name:
6b-Hydroxy triamcinolone

acetonide

Cat. No.: B1140634 Get Quote

CAS Number: 3869-32-7

This technical guide provides an in-depth overview of 6b-Hydroxy triamcinolone acetonide, a

major metabolite of the synthetic corticosteroid, triamcinolone acetonide. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its biochemical properties, analytical methodologies, and metabolic pathways.

Core Compound Data
6b-Hydroxy triamcinolone acetonide is chemically known as (6b,11b,16a)-9-Fluoro-6,11,21-

trihydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione.[1] It is a product

of the metabolism of triamcinolone acetonide.[1]

Property Value Reference

CAS Number 3869-32-7 [1]

Molecular Formula C₂₄H₃₁FO₇ [1]

Molecular Weight 450.50 g/mol [1]

Metabolic Pathway
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The biotransformation of triamcinolone acetonide to 6b-Hydroxy triamcinolone acetonide is

primarily mediated by the cytochrome P450 (CYP) enzyme system, specifically isoforms

CYP3A4, CYP3A5, and CYP3A7.[2][3] This metabolic process is a key determinant of the

pharmacokinetic profile of triamcinolone acetonide.
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Sample Preparation

UPLC-ESI-MS/MS Analysis

Plasma Sample (500 µL)

Add Internal Standard
(Cortisone Acetate)

Liquid-Liquid Extraction
(Ethyl Acetate/Hexane)

Evaporation

Reconstitution

Injection

UPLC Separation
(C18 Column)

MS/MS Detection
(ESI+)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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